Cas no 170438-69-4 (1-(Piperidin-4-yl)-1H-indazole)

• Product Name: 1-(Piperidin-4-yl)-1H-indazole
• CAS No: 170438-69-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD11869994
• CID: 843029
• PubChem ID: 23014427
• Update Time: 2025-05-26

1-(Piperidin-4-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-4-yl)-1H-indazole
• 1-(4-PIPERIDYL)INDAZOLE
• 1H-Indazole, 1-(4-piperidinyl)-
• 1-piperidin-4-ylindazole
• AK127597
• 4-(1h-indazol-1-yl)piperidine
• 1-(4-Piperidinyl)-1H-indazole
• AX8249388
• ST2408615
• DTXSID40629815
• SY111803
• MFCD11869994
• 1-(4-Piperidyl)-1H-indazole
• 170438-69-4
• SCHEMBL2850238
• CS-W021258
• C73276
• DS-5574
• VGA43869
• AKOS011423001
• EN300-1718891
• DB-328675

• MDL： MFCD11869994
• Inchi： 1S/C12H15N3/c1-2-4-12-10(3-1)9-14-15(12)11-5-7-13-8-6-11/h1-4,9,11,13H,5-8H2
• InChI Key： AEODUXMQHQNEAM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C=N1)C1CCNCC1

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8
• XLogP3: 1.6

Experimental Properties

• PSA: 29.85000
• LogP: 2.28960

1-(Piperidin-4-yl)-1H-indazole Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(Piperidin-4-yl)-1H-indazole

Introduction to 1-(Piperidin-4-yl)-1H-indazole (CAS No. 170438-69-4)

1-(Piperidin-4-yl)-1H-indazole, identified by its Chemical Abstracts Service (CAS) number 170438-69-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indazole derivatives, characterized by a fused benzene and pyrazole ring system, with a piperidine moiety attached at the 1-position of the indazole core. The structural features of 1-(Piperidin-4-yl)-1H-indazole make it a promising scaffold for the development of novel bioactive molecules, particularly in the context of addressing unmet medical needs.

The piperidin-4-yl substituent is a key pharmacophore in this molecule, contributing to its potential pharmacological properties. Piperidine derivatives are widely recognized for their ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. In particular, the 4-substituted piperidine group is frequently employed in drug design due to its favorable interactions with biological targets. The indazole ring system, on the other hand, is known for its presence in various bioactive natural products and pharmaceuticals, suggesting that 1-(Piperidin-4-yl)-1H-indazole may exhibit interesting biological activities.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 1-(Piperidin-4-yl)-1H-indazole as a lead compound for drug discovery. Studies have demonstrated that indazole derivatives can interact with a diverse range of biological targets, including enzymes and receptors involved in critical cellular pathways. For instance, modifications at the piperidine ring have been shown to influence binding affinity and selectivity, making this class of compounds particularly attractive for developing targeted therapies.

In the context of medicinal chemistry, the synthesis of 1-(Piperidin-4-yl)-1H-indazole has been optimized through various synthetic routes to ensure high yield and purity. Modern synthetic methodologies often involve multi-step processes that leverage transition metal catalysis and palladium-mediated cross-coupling reactions. These techniques not only streamline the synthesis but also allow for the introduction of additional functional groups, enabling further derivatization and lead optimization.

One of the most compelling aspects of 1-(Piperidin-4-yl)-1H-indazole is its potential therapeutic applications. Preclinical studies have hinted at its efficacy in modulating pathways associated with inflammation, neurodegeneration, and cancer. The indazole core has been implicated in various biological processes, while the piperidine substituent adds another layer of complexity that can be exploited for therapeutic benefit. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes overexpressed in tumor cells, making them candidates for oncology research.

The pharmacokinetic profile of 1-(Piperidin-4-yl)-1H-indazole is another critical factor that influences its suitability as a drug candidate. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its potential for clinical translation. Initial studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for a drug candidate. However, further optimization may be required to enhance its pharmacokinetic properties and reduce any potential liabilities.

Moreover, the chemical diversity inherent in 1-(Piperidin-4-yl)-1H-indazole allows for extensive structural modifications without losing its core pharmacological activity. This flexibility has enabled medicinal chemists to explore analogs with enhanced potency, selectivity, and improved pharmacokinetic profiles. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) have been employed to identify novel derivatives with improved therapeutic potential.

The role of computational modeling in understanding the interactions between 1-(Piperidin-4-yl)-1H-indazole and biological targets cannot be overstated. Molecular docking studies have provided valuable insights into how this compound binds to its intended receptors or enzymes. These simulations help predict binding affinities and identify key interaction points within the target protein. By leveraging these computational tools, researchers can design more effective derivatives with optimized binding properties.

In conclusion, 1-(Piperidin-4-yl)-1H-indazole (CAS No. 170438-69-4) represents a significant area of interest in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a piperidine moiety with an indazole core offers a versatile scaffold for developing novel bioactive molecules. As research continues to uncover new biological targets and synthetic strategies, 1-(Piperidin-4-yll)-l-H-indazol e is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic domains.